Cas no 856954-61-5 (3,5-Pyridinediol,2,6-dichloro-)

• Product Name: 3,5-Pyridinediol,2,6-dichloro-
• CAS No: 856954-61-5
• MF: C₅H₃Cl₂NO₂
• MW: 179.988819360733
• CID: 717633
• Update Time: 2024-01-31

3,5-Pyridinediol,2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinediol,2,6-dichloro-
• 3,5-Pyridinediol, 2,6-dichloro-

• Inchi： 1S/C5H3Cl2NO2/c6-4-2(9)1-3(10)5(7)8-4/h1,9-10H
• InChI Key： FKZNEEVUEJZQFC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C(O)C=C1O

Computed Properties

• Exact Mass: 178.954
• Monoisotopic Mass: 178.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• Density: 1.740±0.06 g/cm3(Predicted)
• Boiling Point: 488.0±40.0 °C(Predicted)
• pka: 3.48±0.10(Predicted)